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Compound of Interest

Compound Name: 4,4'-BIPHENYLDICARBONITRILE

Cat. No.: B073637

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data for 4,4'-
biphenyldicarbonitrile (CAS No. 1591-30-6). The information is compiled from safety data
sheets, and toxicological information on related compounds. This document is intended to
provide guidance for the safe handling and use of this compound in a laboratory setting.

Hazard Identification and Classification

4,4'-Biphenyldicarbonitrile is classified as a hazardous substance. The primary hazards are
related to its acute toxicity upon ingestion, skin contact, or inhalation.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )

skin[1]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
Category 2

Irritation

irritation

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4,4'-biphenyldicarbonitrile is

provided below.

Table 2: Physical and Chemical Properties

Property Value Source
Molecular Formula C14HsN2 [2]
Molecular Weight 204.23 g/mol [1][2]
Appearance White to Amber powder/crystal  [3]
Melting Point 236-240 °C [2]
Water Solubility Insoluble [2]

Toxicological Data

The toxicological properties of 4,4'-biphenyldicarbonitrile have not been fully investigated.

The available acute toxicity data is summarized below.

Table 3: Acute Toxicity Data
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Test Route Species Value Source

LD50 Intraperitoneal Mouse 75 mg/kg [2]

Note: Detailed experimental protocols for the above-cited study are not publicly available.
General OECD guidelines for such tests are provided in the Experimental Protocols section.

Handling and Safety Precautions

Due to its hazardous nature, strict safety protocols should be followed when handling 4,4'-
biphenyldicarbonitrile.

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory for all personnel
handling this compound.

Table 4: Recommended Personal Protective Equipment
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Must be worn at all times in the
laboratory. A face shield
provides an additional layer of
protection against splashes

and aerosols.

Skin Protection

Disposable Nitrile Gloves

Double-gloving is
recommended. Gloves should
be changed frequently and

immediately if contaminated.

Lab Coat or Gown

A disposable, long-sleeved
gown that closes in the back is
required to prevent
contamination of personal

clothing.

Respiratory Protection

N95 Respirator or Higher

A properly fit-tested N95
respirator is the minimum
requirement when handling the
powder form to avoid

inhalation.

Engineering Controls

o Work with 4,4'-biphenyldicarbonitrile should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

o Measures should be in place to prevent the generation of dust.

General Hygiene Practices

o Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in the laboratory.

* Remove contaminated clothing and wash it before reuse.
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First Aid Measures

In case of exposure, immediate action is crucial.

Table 5: First Aid Procedures

Exposure Route

First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get

medical attention.

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o o )
respiration. If breathing is difficult, give oxygen.
Get medical attention.
If swallowed, wash out mouth with water
Ingestion provided person is conscious. Call a physician.

Do not induce vomiting.

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of 4,4'-biphenyldicarbonitrile

are not available in the public domain. However, standardized OECD guidelines are typically

followed for such assessments. Below are generalized methodologies for key toxicological

experiments.

Acute Oral Toxicity (LD50) - (Based on OECD Guideline

425)

e Principle: The Up-and-Down Procedure (UDP) is a sequential dosing method that uses a

small number of animals to estimate the LD50.
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e Animals: Typically, a single sex (usually females) of a rodent species (e.g., rats or mice) is
used. Animals are young, healthy adults.

e Housing and Feeding: Animals are housed in standard conditions with controlled
temperature, humidity, and light cycle. They are fasted before administration of the test
substance.

o Dose Administration: The substance is administered orally by gavage in a single dose. The
initial dose is selected based on available information, and subsequent doses are adjusted
up or down depending on the outcome for the previous animal.

o Observations: Animals are observed for mortality and clinical signs of toxicity at regular
intervals for at least 14 days. Body weight is recorded weekly.

o Data Analysis: The LD50 is calculated using the maximum likelihood method based on the
pattern of survivals and deaths.

In Vitro Cytotoxicity Assay (MTT Assay)

e Principle: The MTT assay is a colorimetric assay that measures the reduction of MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in
viable cells to form a purple formazan product.

e Cell Culture: A suitable cell line is cultured in 96-well plates until a confluent monolayer is
formed.

o Compound Exposure: The cells are treated with various concentrations of 4,4'-
biphenyldicarbonitrile dissolved in a suitable solvent (e.g., DMSO) and incubated for a
defined period (e.g., 24, 48, or 72 hours).

o MTT Addition: After the incubation period, the MTT reagent is added to each well, and the
plates are incubated for a few hours to allow for formazan crystal formation.

e Solubilization and Measurement: A solubilizing agent (e.g., DMSO or an acidic isopropanol
solution) is added to dissolve the formazan crystals. The absorbance of the resulting purple
solution is measured using a microplate reader at a specific wavelength (usually around 570
nm).

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b073637?utm_src=pdf-body
https://www.benchchem.com/product/b073637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Data Analysis: The absorbance values are proportional to the number of viable cells. The
percentage of cell viability is calculated relative to untreated control cells, and the IC50 (the
concentration that inhibits 50% of cell growth) is determined.

Bacterial Reverse Mutation Test (Ames Test) - (Based on
OECD Guideline 471)

Principle: This test uses several strains of Salmonella typhimurium and Escherichia coli with
mutations in genes involved in histidine or tryptophan synthesis, respectively. The test
evaluates the ability of a chemical to cause reverse mutations (reversions) that restore the
functional capability of the bacteria to synthesize the required amino acid.

Test Strains: A set of tester strains with different types of mutations is used to detect various
types of mutagens.

Metabolic Activation: The test is performed with and without a mammalian metabolic
activation system (S9 mix), which is a liver homogenate, to mimic the metabolic processes in
mammals.

Procedure: The tester strains are exposed to various concentrations of 4,4'-
biphenyldicarbonitrile in the presence and absence of S9 mix. The mixture is then plated
on a minimal agar medium lacking the specific amino acid.

Incubation and Scoring: The plates are incubated for 48-72 hours. The number of revertant
colonies (colonies that have undergone a reverse mutation and can now grow on the
minimal medium) is counted for each concentration.

Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase
in the number of revertant colonies compared to the negative control.

Visualizations
Laboratory Workflow for Handling 4,4'-
Biphenyldicarbonitrile
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General Laboratory Workflow for Handling 4,4'-Biphenyldicarbonitrile
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:
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:
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Don PPE
(Gown, Gloves, Goggles, Respirator)

:

Weigh Compound in Hood

:

Perform Experiment

Cleanup i Disposal

Decontaminate Surfaces & Glassware

:

Dispose of Hazardous Waste

'

Doff PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 4,4'-biphenyldicarbonitrile.
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First Aid Decision Making for Exposure

First Aid Decision Making for Exposure

> Route of Exposure?

Eye Contact Inhalation Ingestion

First Aid Decision Making for Exposure
A4 Y Y

Remove contaminated clothing.
Flush skin with water for 15 min.

Y

Flush eyes with water for 15 min.

Rinse mouth with water.
Do NOT induce vomiting.

Move to fresh air.
Provide artificial respiration if needed.

Exposure Occurs

First /-‘\;d Decision vaking for Exposure

Ensure Scene is Safe |
(Wear PPE if assisting) |

>| Call for Medical Assistance

| Remove from Exposure Source Provide SDS to Responders

Click to download full resolution via product page

Caption: First aid decision making for exposure.

Hypothesized Metabolic and Toxicological Pathway

Disclaimer: The following pathway is hypothesized based on the metabolism of related biphenyl
and nitrile compounds, as no specific studies on 4,4'-biphenyldicarbonitrile were found.
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Hypothesized Metabolic and Toxicological Pathway
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Y
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Caption: Hypothesized metabolic and toxicological pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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